Cas no 22661-76-3 (Amoproxan)
Amoproxan structure
Product Name:Amoproxan
CAS No:22661-76-3
MF:C22H35NO7
MW:425.515807390213
CID:263286
PubChem ID:31473
Update Time:2025-04-19
Amoproxan Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3,4,5-trimethoxy-, 1-[(3-methylbutoxy)methyl]-2-(4-morpholinyl)ethyl ester
- [1-(3-methylbutoxy)-3-morpholin-4-ylpropan-2-yl] 3,4,5-trimethoxybenzoate
- AMOPROXAN
- Amoproxanum
- CERM 730
- UNII-27RL57FCYM
- Tox21_113320
- CAS-22661-76-3
- DTXSID6048838
- DTXCID3028764
- NS00126986
- NCGC00183841-01
- 22661-76-3
- alpha-(Isopentyloxymethyl)-4-morpholineethanol 3,4,5-trimethoxybenzoate (ester)
- AMOPROXAN [INN]
- AMOPROXAN [MI]
- Amoproxan [INN:DCF]
- CERM-730
- alpha-(Isopentyloxymethyl)-4-morpholinethanol 3,4,5-trimethoxybanzoate
- SCHEMBL310649
- .ALPHA.-(ISOPENTYLOXYMETHYL)-4-MORPHOLINEETHANOL 3,4,5-TRIMETHOXYBENZOATE (ESTER)
- 27RL57FCYM
- (2-Isopentyloxy-1-morpholinomethyl)ethyl) 3,4,5-trimethoxybenzoat
- CHEMBL2104537
- Q27254225
- AKOS040750483
- [1-(3-methylbutoxy)-3-morpholin-4-ylpropan-2-yl] 3, 4, 5-trimethoxybenzoate
- Amoproxan
-
- Inchi： 1S/C22H35NO7/c1-16(2)6-9-29-15-18(14-23-7-10-28-11-8-23)30-22(24)17-12-19(25-3)21(27-5)20(13-17)26-4/h12-13,16,18H,6-11,14-15H2,1-5H3
- InChI Key： YOKPRDAUBGOISU-UHFFFAOYSA-N
- SMILES： O1CCN(CC1)CC(COCCC(C)C)OC(C1C=C(C(=C(C=1)OC)OC)OC)=O
Computed Properties
- Exact Mass: 425.24100
- Monoisotopic Mass: 425.241352
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 13
- Complexity: 470
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.7
- XLogP3: 3
Experimental Properties
- Density: 1.1
- Boiling Point: 502.5°Cat760mmHg
- Flash Point: 257.7°C
- Refractive Index: 1.5
- PSA: 75.69000
- LogP: 2.57060
Amoproxan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A641190-10mg |
Amoproxan |
22661-76-3 | 10mg |
$ 253.00 | 2023-04-19 | ||
| TRC | A641190-50mg |
Amoproxan |
22661-76-3 | 50mg |
$ 1097.00 | 2023-04-19 | ||
| TRC | A641190-100mg |
Amoproxan |
22661-76-3 | 100mg |
$ 1918.00 | 2023-04-19 | ||
| Biosynth | XAA66176-5 mg |
Amoproxan |
22661-76-3 | 5mg |
$120.00 | 2022-12-28 | ||
| Biosynth | XAA66176-10 mg |
Amoproxan |
22661-76-3 | 10mg |
$192.00 | 2022-12-28 | ||
| Biosynth | XAA66176-25 mg |
Amoproxan |
22661-76-3 | 25mg |
$360.00 | 2022-12-28 | ||
| Biosynth | XAA66176-50 mg |
Amoproxan |
22661-76-3 | 50mg |
$576.00 | 2022-12-28 | ||
| Biosynth | XAA66176-100 mg |
Amoproxan |
22661-76-3 | 100MG |
$922.00 | 2022-12-28 |
Amoproxan Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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